4-Bromo-2-(2-methylpropyl)thiophene

• Molecular Formula: C8H11BrS
• Molecular Weight: 219.14 g/mol
• IUPAC Name: 4-bromo-2-(2-methylpropyl)thiophene
• InChI: InChI=1S/C8H11BrS/c1-6(2)3-8-4-7(9)5-10-8/h4-6H,3H2,1-2H3
• InChI Key: WIIAXRDROOJFEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC(=CS1)Br

Description

4-Bromo-2-(2-methylpropyl)thiophene is a useful research compound. Its molecular formula is C8H11BrS and its molecular weight is 219.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-(4-bromo-2-thienyl)-2-methyl-1-propanone (816 mg, 3.52 mmol) was diluted in ethylene glycol (3 mL). Hydrazine monohydrate (0.46 mL, 9.5 mmol, 2.7 eq) was added, and the mixture was heated to 160° C. for 1.5 h behind a blast shield. The mixture was cooled to rt, and diluted with water. 6 M aqueous HCl was added until pH was acidic (pH paper), and the mixture was extracted three times with hexanes. The combined organics were dried over sodium sulfate, filtered, and concentrated. The crude product was purified by biotage, 25M+ column, eluting with 5% ethyl acetate in hexanes. Fractions containing the desired product were concentrated in vacuo to afford the title compound as light yellow oil (192 mg, 25%).

Synthesis routes and methods II

Procedure details